N'-[(3-methyl-2-thienyl)methylene]-2-thiophenecarbohydrazide
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Overview
Description
N-[(3-methyl-2-thiophenyl)methylideneamino]-2-thiophenecarboxamide is a member of thiophenes and an aromatic amide.
Scientific Research Applications
Antitumor and Antioxidant Agents
N'-[(3-methyl-2-thienyl)methylene]-2-thiophenecarbohydrazide has been explored in the design and synthesis of novel thiophenecarbohydrazide derivatives for potential applications as antioxidant and antitumor agents. Studies have shown significant antitumor and antioxidant activity in some of these compounds (Abu‐Hashem, El-Shehry, & Badria, 2010).
Photochromic Reactions
The compound has also been studied in the context of photochromic reactions. Specifically, derivatives such as 1,2-Bis(2-methyl-5-phenyl-3-thienyl)perfluorocyclopentene have been observed to undergo reversible photochromic reactions in single-crystalline phases, a property potentially useful in the development of optical materials (Irie, Lifka, Kobatake, & Kato, 2000).
Polymer and Copolymer Synthesis
Additionally, this chemical has been utilized in the synthesis of polymers and copolymers. For instance, N -(4-(3-thienyl methylene)-oxycarbonylphenyl) maleimide, a related compound, has been synthesized and used in photoinduced radical polymerization, creating materials with potential applications in electropolymerization (Yilmaz, Cianga, Guner, Topppare, & Yagcı, 2004).
Nonlinear Optical Materials
There's also research on the use of related hydrazones for investigating their nonlinear optical properties, which can be significant in developing optical devices like optical limiters and switches (Naseema, Sujith, Manjunatha, Kalluraya, Umesh, & Rao, 2010).
properties
Product Name |
N'-[(3-methyl-2-thienyl)methylene]-2-thiophenecarbohydrazide |
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Molecular Formula |
C11H10N2OS2 |
Molecular Weight |
250.3 g/mol |
IUPAC Name |
N-[(E)-(3-methylthiophen-2-yl)methylideneamino]thiophene-2-carboxamide |
InChI |
InChI=1S/C11H10N2OS2/c1-8-4-6-16-10(8)7-12-13-11(14)9-3-2-5-15-9/h2-7H,1H3,(H,13,14)/b12-7+ |
InChI Key |
FJLQPCRQLSAFGY-KPKJPENVSA-N |
Isomeric SMILES |
CC1=C(SC=C1)/C=N/NC(=O)C2=CC=CS2 |
Canonical SMILES |
CC1=C(SC=C1)C=NNC(=O)C2=CC=CS2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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